Cas no 869799-76-8 (threo-Guaiacylglycerol beta-coniferyl ether)

Threo-Guaiacylglycerol beta-coniferyl ether is a lignin-derived phenolic compound characterized by its unique β-O-4 aryl ether linkage. This structure is of significant interest in lignin chemistry due to its role as a model compound for studying lignin degradation and biosynthesis pathways. Its well-defined molecular architecture makes it valuable for research on enzymatic cleavage mechanisms, polymer stability, and biomass conversion processes. The compound's stereospecific threo configuration further enables investigations into stereochemical influences on lignin reactivity. As a high-purity reference standard, it supports analytical method development and structural elucidation studies in renewable materials science. Its synthetic accessibility also facilitates controlled experiments in green chemistry applications.
threo-Guaiacylglycerol beta-coniferyl ether structure
869799-76-8 structure
Product Name:threo-Guaiacylglycerol beta-coniferyl ether
CAS No:869799-76-8
MF:C20H24O7
MW:376.400366783142
CID:837167
PubChem ID:14274761
Update Time:2025-05-22

threo-Guaiacylglycerol beta-coniferyl ether Chemical and Physical Properties

Names and Identifiers

    • threo-Guaiacylglycerol beta-coniferyl ether
    • (1R,2R)-1-(4-Hydroxy-3-methoxyphenyl)-2-{4-[(1E)-3-hydroxy-1-prop en-1-yl]-2-methoxyphenoxy}-1,3-propanediol
    • THREO-GUAIACYLGLYCEROL BETACONIFERYL ETHER
    • threo-Guaiacylglycerol β-coniferyl ether
    • (1R,2R)-1-(4-Hydroxy-3-methoxyphenyl)-2-[4-[(1E)-3-hydroxy-1-propen-1-yl]-2-methoxyphenoxy]-1,3-propanediol (ACI)
    • 1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-[4-[(1E)-3-hydroxy-1-propenyl]-2-methoxyphenoxy]-, (1R,2R)- (9CI)
    • threo-(7R,8R)-1-(4-Hydroxy-3-methoxyphenyl)-2-[4-[(E)-3-hydroxy-1-propenyl]-2-methoxyphenoxy]-1,3-propanediol
    • threo-1-(4-Hydroxy-3-methoxyphenyl)-2-[4-[(E)-3-hydroxy-1-propenyl]-2-methoxyphenoxy]-1,3-propanediol
    • (1R,2R)-1-(4-hydroxy-3-methoxyphenyl)-2-{4-[(1E)-3-hydroxyprop-1-en-1-yl]-2-methoxyphenoxy}propane-1,3-diol
    • SCHEMBL15301422
    • AKOS032948653
    • threo-1-(4-hydroxy-3-methoxyphenyl)-2-{4-[-(E)-3-hydroxy-1-propenyl]-2-methoxyphenoxy}-1,3-propanediol
    • CHEBI:68347
    • CS-0016442
    • CHEMBL1689262
    • Q27136844
    • (1R,2R)-1-(4-hydroxy-3-methoxyphenyl)-2-[4-[(E)-3-hydroxyprop-1-enyl]-2-methoxyphenoxy]propane-1,3-diol
    • 869799-76-8
    • FS-9115
    • HY-N1152
    • [ "" ]
    • DA-58549
    • Inchi： 1S/C20H24O7/c1-25-17-11-14(6-7-15(17)23)20(24)19(12-22)27-16-8-5-13(4-3-9-21)10-18(16)26-2/h3-8,10-11,19-24H,9,12H2,1-2H3/b4-3+/t19-,20-/m1/s1
    • InChI Key： FYEZJIXULOZDRT-FMEUAVTJSA-N
    • SMILES： O(C1C=CC(/C=C/CO)=CC=1OC)[C@H](CO)[C@@H](C1C=CC(O)=C(OC)C=1)O

Computed Properties

  • Exact Mass: 376.15200
  • Monoisotopic Mass: 376.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 643.2±55.0 °C at 760 mmHg
  • Flash Point: 342.8±31.5 °C
  • PSA: 108.61000
  • LogP: 1.88820
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

threo-Guaiacylglycerol beta-coniferyl ether Security Information

threo-Guaiacylglycerol beta-coniferyl ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5406-5 mg
threo-Guaiacylglycerol β-coniferyl ether
 869799-76-8
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 869799-76-8 97%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T26600-5mg
threo-Guaiacylglycerol beta-coniferyl ether
 869799-76-8 ,97.0%
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TargetMol Chemicals
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TargetMol Chemicals
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TargetMol Chemicals
TN5406-1 mL * 10 mM (in DMSO)
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A2B Chem LLC
AH93602-5mg
threo-Guaiacylglycerol beta-Coniferyl Ether
 869799-76-8 98% by HPLC
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A2B Chem LLC
AH93602-10mg
threo-Guaiacylglycerol beta-Coniferyl Ether
 869799-76-8 98% by HPLC
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 $1277.00 2024-04-19
A2B Chem LLC
AH93602-25mg
threo-Guaiacylglycerol beta-Coniferyl Ether
 869799-76-8 98% by HPLC
25mg
 $2660.00 2024-04-19

threo-Guaiacylglycerol beta-coniferyl ether Production Method

Production Method 1

127-09-3 127-09-3
869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
2.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 2

69404-94-0 69404-94-0
869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, anhydride with B,B-dibutylborinic acid Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 0.25 h, 22 °C
1.2 Reagents: Diisopropylethylamine ;  0.08 h, 22 °C; 0.5 h, 22 °C; 22 °C → -78 °C
1.3 Solvents: Dichloromethane ;  0.75 h, -78 °C; 1 h, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
1.4 Solvents: Water ;  pH 7
1.5 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  1 h, 0 °C → 22 °C
2.1 Reagents: Lithium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  0.08 h, 0 °C; 0.5 h, 0 °C; 0 °C → 22 °C; 2 h, 22 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
4.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
4.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 3

72-18-4 72-18-4
869799-76-8 869799-76-8
Reaction Conditions
1.1 -
2.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 1 h, 22 °C
2.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0.25 h, 0 °C; 0.5 h, 0 °C; 0 °C → -78 °C
2.3 Solvents: Tetrahydrofuran ;  0.25 h, -78 °C; 0.5 h, -78 °C; -78 °C → 22 °C; 3 h, 22 °C; 22 °C → 0 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Acetic acid ;  0.25 h, 0 °C → 22 °C
3.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, anhydride with B,B-dibutylborinic acid Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 0.25 h, 22 °C
3.2 Reagents: Diisopropylethylamine ;  0.08 h, 22 °C; 0.5 h, 22 °C; 22 °C → -78 °C
3.3 Solvents: Dichloromethane ;  0.75 h, -78 °C; 1 h, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
3.4 Solvents: Water ;  pH 7
3.5 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  1 h, 0 °C → 22 °C
4.1 Reagents: Lithium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  0.08 h, 0 °C; 0.5 h, 0 °C; 0 °C → 22 °C; 2 h, 22 °C
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
6.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
6.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 4

869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
1.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 5

869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Lithium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  0.08 h, 0 °C; 0.5 h, 0 °C; 0 °C → 22 °C; 2 h, 22 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
3.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 6

6331-61-9 6331-61-9
184346-45-0 184346-45-0
869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 1 h, 22 °C
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0.25 h, 0 °C; 0.5 h, 0 °C; 0 °C → -78 °C
1.3 Solvents: Tetrahydrofuran ;  0.25 h, -78 °C; 0.5 h, -78 °C; -78 °C → 22 °C; 3 h, 22 °C; 22 °C → 0 °C
1.4 Reagents: Ammonium chloride Solvents: Water
1.5 Reagents: Acetic acid ;  0.25 h, 0 °C → 22 °C
2.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, anhydride with B,B-dibutylborinic acid Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 0.25 h, 22 °C
2.2 Reagents: Diisopropylethylamine ;  0.08 h, 22 °C; 0.5 h, 22 °C; 22 °C → -78 °C
2.3 Solvents: Dichloromethane ;  0.75 h, -78 °C; 1 h, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
2.4 Solvents: Water ;  pH 7
2.5 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  1 h, 0 °C → 22 °C
3.1 Reagents: Lithium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  0.08 h, 0 °C; 0.5 h, 0 °C; 0 °C → 22 °C; 2 h, 22 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
5.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
5.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

Production Method 7

105-36-2 105-36-2
97-53-0 97-53-0
869799-76-8 869799-76-8
Reaction Conditions
1.1 Reagents: Potassium carbonate
1.2 Reagents: Sodium hydroxide
2.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 1 h, 22 °C
2.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0.25 h, 0 °C; 0.5 h, 0 °C; 0 °C → -78 °C
2.3 Solvents: Tetrahydrofuran ;  0.25 h, -78 °C; 0.5 h, -78 °C; -78 °C → 22 °C; 3 h, 22 °C; 22 °C → 0 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Acetic acid ;  0.25 h, 0 °C → 22 °C
3.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, anhydride with B,B-dibutylborinic acid Solvents: Dichloromethane ;  0.08 h, 0 °C; 0 °C → 22 °C; 0.25 h, 22 °C
3.2 Reagents: Diisopropylethylamine ;  0.08 h, 22 °C; 0.5 h, 22 °C; 22 °C → -78 °C
3.3 Solvents: Dichloromethane ;  0.75 h, -78 °C; 1 h, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
3.4 Solvents: Water ;  pH 7
3.5 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  1 h, 0 °C → 22 °C
4.1 Reagents: Lithium borohydride Solvents: Methanol ,  Tetrahydrofuran ;  0.08 h, 0 °C; 0.5 h, 0 °C; 0 °C → 22 °C; 2 h, 22 °C
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Oxygen Catalysts: Palladium diacetate ,  4,5-Diazafluoren-9-one Solvents: Acetic acid ,  1,4-Dioxane ;  0.25 h, 22 °C; 22 °C → 60 °C; 48 h, 60 °C; 60 °C → 22 °C
6.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  18 h, 22 °C
6.2 Reagents: Acetic acid Solvents: Ethyl acetate ;  pH 5
Reference
Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the Four Guaiacylglycerol 8-O-4'-Coniferyl Ethers
Buckler, Joshua N.; et al, ACS Omega, 2017, 2(10), 7375-7388

threo-Guaiacylglycerol beta-coniferyl ether Raw materials

threo-Guaiacylglycerol beta-coniferyl ether Preparation Products

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Additional information on threo-Guaiacylglycerol beta-coniferyl ether

Threo-Guaiacylglycerol Beta-Coniferyl Ether: A Comprehensive Overview

The compound with CAS No 869799-76-8, commonly referred to as threo-guaiacylglycerol beta-coniferyl ether, is a fascinating molecule that has garnered significant attention in the fields of natural product chemistry, pharmacology, and materials science. This compound is a member of the broader class of lignans, which are a diverse group of phenolic compounds derived from plants. Lignans are known for their structural complexity and wide range of biological activities, making them a subject of intense research interest.

Threo-guaiacylglycerol beta-coniferyl ether is particularly notable for its unique structural features. The molecule consists of two distinct aromatic units: a guaiacyl group and a coniferyl group, connected via a glycerol backbone. This arrangement imparts the compound with both hydrophobic and hydrophilic properties, which are crucial for its interactions within biological systems. Recent studies have highlighted the importance of such structural motifs in mediating the compound's bioavailability and pharmacokinetic properties.

The synthesis and characterization of threo-guaiacylglycerol beta-coniferyl ether have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's stereochemistry and molecular interactions. For instance, researchers have identified specific hydrogen bonding patterns that contribute to the stability of the molecule in aqueous environments.

In terms of biological activity, threo-guaiacylglycerol beta-coniferyl ether has demonstrated potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for applications in the fields of nutraceuticals and cosmeceuticals. Furthermore, recent studies have explored its potential as an anti-inflammatory agent, with findings suggesting that it may modulate key inflammatory pathways such as NF-κB and COX-2.

The natural sources of threo-guaiacylglycerol beta-coniferyl ether are primarily found in certain species of coniferous trees and shrubs. These plants have evolved intricate biosynthetic pathways to produce such complex lignans, which serve various ecological functions such as defense against pathogens and UV protection. The isolation and purification of this compound from its natural sources have been optimized through innovative extraction techniques, including high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC).

From a materials science perspective, threo-guaiacylglycerol beta-coniferyl ether exhibits interesting mechanical and thermal properties that make it a potential candidate for biobased materials development. Researchers have explored its use as a precursor for bio-inspired polymers and composites, leveraging its aromatic backbone for enhanced mechanical strength and thermal stability.

In conclusion, threo-guaiacylglycerol beta-coniferyl ether, with CAS No 869799-76-8, represents a compelling example of nature's chemical diversity. Its unique structure, coupled with its versatile biological and material properties, positions it as a valuable compound for both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this lignan is poised to make significant contributions to various fields ranging from medicine to sustainable materials development.

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